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Compound of Interest

Compound Name: Diethylglycine

Cat. No.: B167607 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety and logistical

information for managing Di-ethylglycine in a laboratory setting. Adherence to these procedures

is crucial for ensuring personal safety and maintaining a secure research environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed quantitative data for Di-

ethylglycine (CAS No: 1606-01-5 or 2566-29-2) was not publicly available at the time of this

writing. The following guidance is based on the known hazards of Di-ethylglycine as a skin and

eye irritant, and a potential respiratory irritant, supplemented with best practices for handling

similar amino acid derivatives.[1] Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is critical to mitigate the risks

of exposure to Di-ethylglycine. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Purpose & Specifications

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields. A face shield is

recommended when there is a

splash hazard.

Protects against splashes and

dust. Must meet ANSI Z87.1

standards.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents direct skin contact.

Given that Di-ethylglycine is

classified as a skin irritant,

glove selection is critical. While

specific breakthrough times

are not available, it is

recommended to use nitrile or

neoprene gloves of a standard

thickness (e.g., >5 mil) and to

change them immediately if

contact with the chemical is

suspected. Double gloving can

provide additional protection.

Body Protection
A laboratory coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

handling small quantities in a

well-ventilated area. If dust or

aerosols may be generated, or

if working outside of a fume

hood, a NIOSH-approved

respirator with an organic

vapor/acid gas (OV/AG)

cartridge is recommended.

Prevents inhalation of airborne

particles or vapors. Ensure

proper fit testing and training

before use.

Operational Plan: Step-by-Step Handling Procedure
A standardized operational plan minimizes risks during the handling of Di-ethylglycine.
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1. Pre-Handling Preparations:

Consult Safety Resources: Always review any available safety information and your

institution's standard operating procedures.

Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within a

certified chemical fume hood, especially when handling the solid powder or creating

solutions.

Emergency Equipment: Verify that a safety shower and eyewash station are readily

accessible and operational.

Gather Materials: Confirm that all necessary PPE is available, in good condition, and

correctly sized. Have all experimental apparatus and reagents ready.

2. Handling the Chemical:

Avoid Direct Contact: Use appropriate tools such as spatulas or scoops for transferring the

solid chemical.

Weighing: When weighing the powder, use an analytical balance with a draft shield to

minimize the dispersal of dust.

Solution Preparation: Add the solid Di-ethylglycine to the solvent slowly to prevent splashing.

Minimize Dust: Handle the solid form carefully to avoid generating dust.

3. Post-Handling Procedures:

Secure Container: Tightly close the primary container of Di-ethylglycine.

Decontaminate: Clean the work area and any equipment used with an appropriate solvent

and cleaning agent.

Dispose of Waste: Properly dispose of all contaminated materials, including gloves, weighing

paper, and pipette tips, as outlined in the disposal plan below.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan
Proper disposal of Di-ethylglycine and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused or Waste Di-ethylglycine

Collect in a clearly labeled, sealed, and

appropriate hazardous waste container. Do not

mix with other waste streams unless

compatibility is confirmed. Arrange for pickup by

your institution's EHS or a licensed chemical

waste disposal service.

Contaminated Materials (e.g., gloves, wipes,

weighing paper)

Place in a designated hazardous waste

container that is separate from regular

laboratory trash. This waste should be

incinerated by a licensed facility.

Empty Containers

Triple rinse the container with a suitable solvent

(e.g., water, if soluble). Collect the rinsate as

hazardous waste. After thorough rinsing and air

drying, the container may be disposed of

according to institutional guidelines, which may

allow for recycling or disposal as non-hazardous

waste.

Solutions of Di-ethylglycine

Collect in a labeled hazardous waste container.

Do not pour solutions down the drain unless

specifically permitted by local regulations and

institutional policies for neutralized and highly

dilute solutions. It is generally recommended to

collect all solutions as chemical waste.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of Di-

ethylglycine.
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Caption: Logical workflow for the safe handling and disposal of Di-ethylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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